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Compound of Interest

Compound Name: 4-Nitrobenzaldehyde-d4

Cat. No.: B561863

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core methodologies used to
determine the isotopic purity and enrichment of 4-Nitrobenzaldehyde-d4. Accurate
characterization of isotopically labeled compounds is critical in drug development and various
scientific research fields to ensure the reliability and reproducibility of experimental results.

Introduction to 4-Nitrobenzaldehyde-d4

4-Nitrobenzaldehyde-d4 is a deuterated analog of 4-nitrobenzaldehyde, where four hydrogen
atoms on the benzene ring have been replaced by deuterium atoms. It serves as a valuable
internal standard in mass spectrometry-based quantitative analysis and as a tracer in metabolic
studies. The stability and distinct mass shift of the deuterated compound allow for precise
guantification and differentiation from its non-labeled counterpart.

Chemical Structure:
Caption: Chemical structure of 4-Nitrobenzaldehyde-d4.

Isotopic Purity and Enrichment: Quantitative Data

The isotopic purity of 4-Nitrobenzaldehyde-d4 is a critical quality parameter. It is typically
specified by the manufacturer and can be independently verified using analytical techniques.
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The most common specification for commercially available 4-Nitrobenzaldehyde-d4 is an
isotopic purity of 98 atom % D.[1]

Table 1: Supplier-Specified Isotopic Purity of 4-Nitrobenzaldehyde-d4

. Catalog Isotopic Chemical CAS Molecular
Supplier . .
Number Purity Purity Number Formula
Sigma- 98 atom % 1020718-72- O2NC6D4CH
_ 721263 98% (CP)[1]
Aldrich D[1] 2[1] O[1]
. 97.45% by 1020718-72-
Clearsynth CS-T-59330 Not Specified C7HD4aNO3[2]
HPLC[2] 2[2]
MedChemEx  HY- 3 3 1020718-72-
Not Specified  Not Specified C7HD4NO3
press WO007577-S

Experimental Protocols for Isotopic Purity
Determination

The determination of isotopic purity and enrichment of 4-Nitrobenzaldehyde-d4 primarily relies
on two powerful analytical techniques: Nuclear Magnetic Resonance (NMR) spectroscopy and
Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a non-destructive technique that provides detailed structural information
and can be used to quantify the degree of deuteration at specific sites within a molecule.

Experimental Workflow for NMR Analysis:

Spectral Analysis & Quantification

. Insert into spectrometer - FID signal . Processed Spectrum
Sample Preparation < Data Acquisition Data Processing >

Introduce sample Tons Separated Ions

Sample Preparation Ionization Mass Analysis Detection & Spectrum Generation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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